![molecular formula C6H14ClNO3 B6208262 2-amino-3-hydroxyhexanoic acid hydrochloride CAS No. 2703774-87-0](/img/no-structure.png)
2-amino-3-hydroxyhexanoic acid hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Amino-3-hydroxyhexanoic acid hydrochloride (AHHA-HCl) is an organic compound with a molecular formula of C6H13NO3•HCl. It is an amino acid derivative that is found naturally in the human body and has a variety of applications in the scientific and medical fields. AHHA-HCl has been studied for its potential in the treatment of a variety of diseases and medical conditions, including cancer, diabetes, and cardiovascular disease.
Mechanism of Action
2-amino-3-hydroxyhexanoic acid hydrochloride has been found to act as an antioxidant, reducing the levels of free radicals in the body. This helps to protect cells from oxidative damage, which can lead to a variety of diseases and medical conditions. This compound also has anti-inflammatory properties, which can help to reduce inflammation in the body. Additionally, this compound has been found to inhibit the growth of cancer cells, as well as bacteria and viruses.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects on the body. It has been found to reduce inflammation, reduce oxidative stress, inhibit the growth of cancer cells, and inhibit the growth of bacteria and viruses. Additionally, this compound has been found to reduce blood glucose levels and cholesterol levels, as well as improve cardiovascular health.
Advantages and Limitations for Lab Experiments
2-amino-3-hydroxyhexanoic acid hydrochloride is relatively easy to synthesize in the laboratory and has a high yield of product. Additionally, it is relatively stable, with a long shelf life. However, it is not approved for human use and should only be used in laboratory experiments.
Future Directions
There are many potential future directions for the study of 2-amino-3-hydroxyhexanoic acid hydrochloride. These include further studies into its potential applications in the treatment of diseases such as cancer, diabetes, and cardiovascular disease. Additionally, further studies into its biochemical and physiological effects, as well as its mechanism of action, could provide insight into its potential therapeutic applications. Furthermore, further studies into its synthesis and stability could lead to improved synthesis methods and increased yields. Finally, further studies into its potential side effects and interactions with other drugs could lead to improved safety and efficacy.
Synthesis Methods
2-amino-3-hydroxyhexanoic acid hydrochloride can be synthesized through reaction of 2-amino-3-hydroxyhexanoic acid with hydrochloric acid. This reaction produces this compound as the product, with a yield of approximately 80%. The reaction can be carried out in aqueous solution, with the pH adjusted to between 4 and 6.
Scientific Research Applications
2-amino-3-hydroxyhexanoic acid hydrochloride has been studied extensively in the scientific and medical fields. It has been found to have potential applications in the treatment of a variety of diseases and medical conditions. Studies have shown that this compound has anti-inflammatory, anti-bacterial, anti-tumor, and anti-viral properties. It has also been found to have potential applications in the treatment of diabetes, cardiovascular disease, and cancer.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-3-hydroxyhexanoic acid hydrochloride involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Lysine", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Hydrogen peroxide" ], "Reaction": [ "Lysine is reacted with sodium nitrite and hydrochloric acid to form the diazonium salt.", "The diazonium salt is then hydrolyzed with sodium hydroxide to form 2-amino-3-hydroxyhexanoic acid.", "The resulting product is then treated with hydrogen peroxide and hydrochloric acid to form 2-amino-3-hydroxyhexanoic acid hydrochloride." ] } | |
2703774-87-0 | |
Molecular Formula |
C6H14ClNO3 |
Molecular Weight |
183.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.